Cas no 140448-31-3 (1H-Imidazole-1-acetamide,N-hydroxy-N-methyl-2-nitro-)

1H-Imidazole-1-acetamide,N-hydroxy-N-methyl-2-nitro- structure
140448-31-3 structure
Product Name:1H-Imidazole-1-acetamide,N-hydroxy-N-methyl-2-nitro-
CAS No:140448-31-3
MF:C6H8N4O4
MW:200.15212059021
CID:187409
Update Time:2024-01-25

1H-Imidazole-1-acetamide,N-hydroxy-N-methyl-2-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-1-acetamide,N-hydroxy-N-methyl-2-nitro-
    • KIH 811
    • KIN 811
    • 1H-Imidazole-1-acetamide, N-hydroxy-N-methyl-2-nitro-
    • Inchi: 1S/C6H8N4O4/c1-8(12)5(11)4-9-3-2-7-6(9)10(13)14/h2-3,12H,4H2,1H3
    • InChI Key: KVVKGDHACZIFHD-UHFFFAOYSA-N
    • SMILES: C1([N+]([O-])=O)N(CC(N(O)C)=O)C=CN=1

Computed Properties

  • Exact Mass: 200.05464
  • Monoisotopic Mass: 200.055
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _0.9
  • Topological Polar Surface Area: 104A^2

Experimental Properties

  • Density: 1.58±0.1 g/cm3(Predicted)
  • Boiling Point: 460.1±55.0 °C(Predicted)
  • PSA: 101.5
  • pka: 8.44±0.50(Predicted)
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